Cas no 2167550-94-7 (1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)piperazine)

• Product Name: 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)piperazine
• CAS No: 2167550-94-7
• MF: C₁₄H₂₄N₂
• MW: 220.353763580322
• CID: 6478434
• PubChem ID: 165784364
• Update Time: 2025-06-14

1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)piperazine
• 2167550-94-7
• 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)piperazine
• EN300-1790515

• Inchi： 1S/C14H24N2/c1-14(2)12-4-3-11(13(14)9-12)10-16-7-5-15-6-8-16/h3,12-13,15H,4-10H2,1-2H3
• InChI Key： WKGXRLDFOVARSA-UHFFFAOYSA-N
• SMILES： N1(CCNCC1)CC1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 220.193948774g/mol
• Monoisotopic Mass: 220.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)piperazine

Research Briefing on 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)piperazine (CAS: 2167550-94-7)

The compound 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)piperazine (CAS: 2167550-94-7) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This bicyclic piperazine derivative exhibits unique structural features that make it a promising scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and anti-inflammatory agents.

Recent studies have focused on the synthetic optimization of this compound, with particular attention to its stereochemistry and ring strain properties. The bicyclo[3.1.1]heptene core provides a rigid framework that can enhance binding affinity to biological targets while maintaining metabolic stability. Researchers have developed novel synthetic routes to this compound that improve yield and purity, with some protocols achieving >90% enantiomeric excess for specific stereoisomers.

Pharmacological investigations have revealed that 1-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)piperazine shows selective binding to serotonin and dopamine receptor subtypes. In vitro studies demonstrate nanomolar affinity for 5-HT_2A and D₂ receptors, suggesting potential applications in neuropsychiatric disorders. Molecular docking simulations indicate that the compound's unique three-dimensional structure allows for favorable interactions with receptor binding pockets that are distinct from classical ligands.

The compound's pharmacokinetic properties have been evaluated in preclinical models, showing good blood-brain barrier penetration and an acceptable safety profile in acute toxicity studies. Metabolic stability assays indicate that the dimethylbicycloheptene moiety confers resistance to first-pass metabolism, with a hepatic microsomal half-life exceeding 120 minutes in human liver microsomes.

Current research directions include structural modifications to optimize receptor subtype selectivity and the development of radiolabeled versions for PET imaging applications. Several research groups are exploring the compound's potential as a scaffold for developing novel antipsychotic agents with reduced side effect profiles compared to existing medications.

In the broader context of medicinal chemistry, this compound represents an important example of how structurally constrained scaffolds can provide new opportunities in drug discovery. The combination of a rigid bicyclic core with a flexible piperazine tail offers a unique pharmacophore that may lead to novel therapeutic agents with improved target specificity and reduced off-target effects.